Cas no 18106-50-8 (1,3-Diisopropoxytetramethyldisiloxane)

• Product Name: 1,3-Diisopropoxytetramethyldisiloxane
• CAS No: 18106-50-8
• MF: C₁₀H₂₆O₃Si₂
• MW: 250.482645511627
• MDL: MFCD05663918
• CID: 122778
• PubChem ID: 13383784
• Update Time: 2025-10-12

1,3-Diisopropoxytetramethyldisiloxane Chemical and Physical Properties

Names and Identifiers

• Disiloxane,1,1,3,3-tetramethyl-1,3-bis(1-methylethoxy)- (9CI)
• [dimethyl(propan-2-yloxy)silyl]oxy-dimethyl-propan-2-yloxysilane
• 1,3 DIISOPROPOXY TETRAMETHYL DISILOXANE
• 1,3 DIISOPROPOXY TETRAMETHYL DISILOXANE**CUSTOM SYNTHESIS PLEASE ASK**
• 1,3-diisopropoxy-1,1,3,3-tetramethyl-disiloxane
• AG-E-31157
• AGN-PC-00M880
• CTK4D779
• di-isopropoxy tetramethyldisiloxane
• Diisopropoxytetramethyldisiloxane
• Disiloxane, 1,1,3,3-tetramethyl-1,3-bis(1-methylethoxy)-
• Disiloxane,1,3-diisopropoxy-1,1,3,3-tetramethyl- (6CI,8CI)
• I14-33824
• 1,3DIISOPROPOXYTETRAMETHYLDISILOXANE
• 1,3-Diisopropoxytetramethyldisiloxane
• 1,3 Diisopropoxu tetramethyl disiloxane
• 1,1,3,3-Tetramethyl-1,3-bis[(propan-2-yl)oxy]disiloxane
• Disiloxane, 1,1,3,3-tetramethyl-1,3-bis(1-methylethoxy)- (9CI)
• 1,3-diisopropoxy-1,1,3,3-tetramethyldisiloxane
• MFCD05663918
• AS-71299
• AKOS015909052
• 2,4,4,6,6,8-hexamethyl-3,5,7-trioxa-4,6-disilanonane
• 18106-50-8
• CS-0328471
• Disiloxane,1,1,3,3-tetramethyl-1,3-bis(1-methylethoxy)-(9CI)
• DTXSID40538973
• SCHEMBL13653238
• A10567

• MDL： MFCD05663918
• Inchi： 1S/C10H26O3Si2/c1-9(2)11-14(5,6)13-15(7,8)12-10(3)4/h9-10H,1-8H3
• InChI Key： HCBZYYDHYFFORG-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(OC(C)C)O[Si](C)(C)OC(C)C

Computed Properties

• Exact Mass: 250.14208
• Monoisotopic Mass: 250.14204776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: No data available
• Density: 0.9±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 216.2±9.0 °C at 760 mmHg
• Flash Point: 72.6±19.1 °C
• Refractive Index: 1.412
• PSA: 27.69
• LogP: 3.25660
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

1,3-Diisopropoxytetramethyldisiloxane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes

Additional information on 1,3-Diisopropoxytetramethyldisiloxane

1,3-Diisopropoxytetramethyldisiloxane (CAS No. 18106-50-8): A Comprehensive Overview

1,3-Diisopropoxytetramethyldisiloxane, also known by its CAS registry number 18106-50-8, is a versatile organosilicon compound that has garnered significant attention in various industrial and research applications. This compound, with the molecular formula C₁₄H₃₂O₂Si₂, belongs to the class of siloxanes, which are widely recognized for their unique chemical and physical properties. The structure of 1,3-Diisopropoxytetramethyldisiloxane consists of two tetramethyl groups attached to a silicon atom, with two isopropoxy groups at the 1 and 3 positions. This configuration imparts the compound with excellent thermal stability, low surface tension, and high compatibility with a wide range of substrates.

The synthesis of 1,3-Diisopropoxytetramethyldisiloxane typically involves the reaction of tetramethyldisiloxane with isopropyl alcohol under specific catalytic conditions. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production methods. For instance, researchers have explored the use of homogeneous catalysts such as alkylaluminum compounds to enhance the reaction yield and purity of the final product. These developments have not only improved the economic viability of large-scale production but also contributed to reducing the environmental footprint associated with its manufacturing process.

One of the most notable applications of 1,3-Diisopropoxytetramethyldisiloxane is in the field of polymer chemistry. The compound serves as an effective crosslinking agent in silicone rubber formulations, enabling the production of high-performance elastomers with enhanced mechanical properties. Recent studies have demonstrated that incorporating 1,3-Diisopropoxytetramethyldisiloxane into silicone networks can significantly improve their thermal resistance and tensile strength. For example, a 2023 study published in *Polymer International* reported a 25% increase in tensile modulus when this compound was used as a crosslinker in high-temperature silicone applications.

In addition to its role in polymer chemistry, 1,3-Diisopropoxytetramethyldisiloxane has found utility in electronic materials. Its ability to form stable thin films on various substrates makes it an ideal candidate for use as an adhesion promoter or a protective coating in microelectronic devices. Researchers have explored its application in creating moisture-resistant coatings for printed circuit boards (PCBs), where it has shown superior performance compared to traditional silane-based coatings. A 2022 study in *Journal of Materials Science* highlighted that films formed from 1,3-Diisopropoxytetramethyldisiloxane exhibited exceptional resistance to humidity-induced degradation over extended periods.

The electronic properties of 1,3-Diisopropoxytetramethyldisiloxane have also been leveraged in optoelectronic devices. Recent investigations into its use as a hole transport layer (HTL) in organic light-emitting diodes (OLEDs) have shown promising results. According to a 2023 report in *Advanced Materials*, incorporating this compound into OLED architectures can enhance device efficiency by up to 20% while maintaining operational stability under prolonged use. This advancement underscores its potential as a key material in next-generation display technologies.

Beyond its industrial applications, 1,3-Diisopropoxytetramethyldisiloxane has emerged as an interesting molecule for fundamental research into organosilicon chemistry. Its unique structure allows for the study of silicon-oxygen bonding dynamics under various conditions. For instance, recent spectroscopic studies using advanced techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy have provided deeper insights into the molecular interactions within siloxane networks. These findings are expected to pave the way for the development of novel siloxane-based materials with tailored properties.

The environmental impact and safety profile of 1,3-Diisopropoxytetramethyldisiloxane are critical considerations for its widespread use. Studies indicate that this compound exhibits low toxicity and minimal bioaccumulation potential when handled under recommended conditions. However, proper handling protocols must be adhered to ensure worker safety and minimize environmental exposure during manufacturing and application processes.

In conclusion, 1,3-Diisopropoxytetramethyldisiloxane (CAS No. 18106-50-8) stands out as a multifaceted organosilicon compound with diverse applications across industries such as polymer chemistry, electronics, and optoelectronics. Its unique chemical structure and favorable physical properties make it an invaluable material for both industrial production and cutting-edge research. As ongoing research continues to uncover new potential uses and optimize its synthesis methods, this compound is poised to play an even more significant role in shaping future technological advancements.